2-[2-(4-Ethyl-1-piperazinyl)ethoxy]benzaldehyde hydrochloride

• IUPAC Name: 2-[2-(4-ethylpiperazin-1-yl)ethoxy]benzaldehyde;hydrochloride
• InChI: InChI=1S/C15H22N2O2.ClH/c1-2-16-7-9-17(10-8-16)11-12-19-15-6-4-3-5-14(15)13-18;/h3-6,13H,2,7-12H2,1H3;1H
• InChI Key: LMEIHQPJQHADOL-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CCOC2=CC=CC=C2C=O.Cl
• Molecular Formula: C15H23ClN2O2
• Molecular Weight: 298.81 g/mol
• CAS RN: 1609409-35-9

Description

“2-[2-(4-Ethyl-1-piperazinyl)ethoxy]benzaldehyde hydrochloride” is a chemical compound used in scientific research. Its unique structure and properties make it valuable for various applications, such as drug development, biochemistry studies, and molecular imaging.

Molecular Structure Analysis

The molecular formula of this compound is C15H22N2O2.ClH. The InChI code is 1S/C15H22N2O2.ClH/c1-2-16-7-9-17(10-8-16)11-12-19-15-5-3-14(13-18)4-6-15;/h3-6,13H,2,7-12H2,1H3;1H.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 298.81. Other physical and chemical properties such as density, melting point, and boiling point are not specified in the available resources.

Scientific Research Applications

DNA Minor Groove Binders and Fluorescent Stains

Compounds related to Hoechst 33258, which contains a piperazine derivative, are known for their strong binding to the minor groove of double-stranded B-DNA, particularly AT-rich sequences. Such derivatives have been utilized in plant cell biology for chromosome and nuclear staining, flow cytometry, and analysis of plant chromosomes. Their applications extend to radioprotectors and topoisomerase inhibitors, underscoring their significance in drug design and cellular biology studies (Issar & Kakkar, 2013).

Arylpiperazine Derivatives' Pharmacology

Arylpiperazine derivatives, including those used for treating depression, psychosis, and anxiety, undergo extensive metabolism involving CYP3A4-dependent N-dealkylation to 1-aryl-piperazines. These metabolites have been noted for their diverse effects on serotonin receptors and their distribution in tissues, including the brain, highlighting the importance of understanding their pharmacokinetics and pharmacodynamics in clinical applications (Caccia, 2007).

Antioxidant Activities of Isoxazolone Derivatives

The synthesis of 4-arylmethylideneisoxazol-5(4H)-ones through reactions involving aromatic aldehydes and hydroxylamine hydrochloride showcases the chemical versatility of compounds related to the queried chemical structure. These derivatives exhibit significant antioxidant properties, demonstrating the potential for developing novel antioxidants and therapeutic agents (Laroum et al., 2019).

Environmental Impacts of Parabens and Ether Oxygenates

Studies on parabens and ether oxygenates like ETBE (Ethyl tert-butyl ether) provide insights into the environmental fate and biodegradation of organic pollutants. Parabens, used as preservatives, and ETBE, an oxygenate in gasoline, have been detected in aquatic environments, prompting research into their biodegradability and potential endocrine-disrupting effects (Haman et al., 2015; Thornton et al., 2020).